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Compound of Interest

Compound Name: 1-Benzylindoline

Cat. No.: B1278262 Get Quote

Physical Properties of 1-Benzylindoline: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1-
Benzylindoline (CAS 61589-14-8), a key heterocyclic compound with applications in medicinal

chemistry and materials science. This document summarizes the available data on its melting

and boiling points and outlines the standard experimental methodologies for their

determination.

Core Physical Properties
The physical characteristics of 1-Benzylindoline are crucial for its handling, purification, and

application in various research and development settings. While comprehensive experimental

data is not widely published, the following table summarizes the currently available information.

Physical Property Value Source

Boiling Point 377.4 °C at 760 mmHg

Melting Point Not available
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Note: The melting point for 1-Benzylindoline is not readily available in the public domain as of

the latest literature search.

Experimental Determination of Physical Properties
The determination of melting and boiling points is a fundamental aspect of compound

characterization. The following sections detail the standard experimental protocols for these

measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. This property is a strong indicator of purity, with pure crystalline solids typically

exhibiting a sharp melting range.

Methodology: Capillary Method

A common and reliable method for determining the melting point is the capillary tube method.

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has liquefied is

recorded as the end of the melting range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. It is a key characteristic for volatile compounds.

Methodology: Distillation Method
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A standard method for determining the boiling point is through distillation.

Apparatus Setup: The liquid sample is placed in a distillation flask, which is connected to a

condenser and a collection flask. A thermometer is positioned so that its bulb is just below

the side arm of the distillation flask, ensuring it measures the temperature of the vapor as it

passes into the condenser.

Heating: The distillation flask is heated gently. As the liquid boils, the vapor rises and

surrounds the thermometer bulb.

Equilibrium: The temperature will rise and then stabilize at the boiling point of the liquid. This

constant temperature, observed while the liquid is actively boiling and condensing, is

recorded as the boiling point.

Pressure Correction: The atmospheric pressure is recorded at the time of the experiment, as

boiling point is dependent on pressure. The observed boiling point can be corrected to the

standard pressure of 760 mmHg if necessary.

Workflow for Physical Property Determination
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a chemical compound.
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Workflow for Physical Property Determination of a Chemical Compound

Compound Acquisition and Preparation

Melting Point Determination

Boiling Point Determination

Data Analysis and Reporting

Obtain Pure Sample of 1-Benzylindoline

Dry and Grind Sample (for Melting Point) Set up Distillation Apparatus

Pack Capillary Tube

Heat in Melting Point Apparatus

Record Melting Range

Compare with Literature Values

Heat Sample to Boiling

Record Stable Vapor Temperature and Pressure

Correct Boiling Point for Pressure (if necessary)
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[https://www.benchchem.com/product/b1278262#physical-properties-of-1-benzylindoline-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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